Zolucatetide

• CAS: 3044032-95-0
• Molecular Formula: C102H134N18O25S2
• Molecular Weight: 2076.4 g/mol
• InChI: InChI=1S/C102H134N18O25S2/c1-59(81(103)127)105-83(129)69-35-36-78(122)104-43-24-20-33-68-89(135)118-101(95(142)113-71(51-64-37-47-146-56-64)85(131)111-73(86(132)108-69)52-66-57-147-77-34-19-18-32-67(66)77)42-45-119(58-101)97(144)145-46-25-14-10-9-11-21-38-100(39-22-12-13-23-40-102(41-27-44-120(102)61(3)121)96(143)115-75(54-80(125)126)88(134)112-76(91(137)117-100)55-98(4,5)6)94(141)114-74(53-79(123)124)87(133)110-72(50-63-30-26-31-65(48-63)92(138)139)90(136)116-99(7,8)93(140)106-60(2)82(128)109-70(84(130)107-68)49-62-28-16-15-17-29-62/h9-10,13,15-19,23,26,28-32,34,37,47-48,56-57,59-60,68-76H,11-12,14,20-22,24-25,27,33,35-36,38-46,49-55,58H2,1-8H3,(H2,103,127)(H,104,122)(H,105,129)(H,106,140)(H,107,130)(H,108,132)(H,109,128)(H,110,133)(H,111,131)(H,112,134)(H,113,142)(H,114,141)(H,115,143)(H,116,136)(H,117,137)(H,118,135)(H,123,124)(H,125,126)(H,138,139)/b10-9+,23-13-/t59-,60-,68-,69-,70-,71-,72-,73-,74-,75-,76-,100-,101-,102-/m0/s1
• InChIKey: QZAJMBQKMDKREN-XAAYEZHBSA-N

Zolucatetide: Direct β-Catenin/TCF4 PPI Inhibitor Overview

Zolucatetide (FOG-001; I-66), CAS 3044032-95-0, is a conformationally hyperstabilized α-helical polypeptide (Helicon™) that functions as the first and only direct competitive inhibitor of the β-catenin/TCF transcription factor protein-protein interaction (PPI) [1]. As the most downstream node in the canonical Wnt/β-catenin signaling pathway, the β-catenin:TCF4 complex has been recognized as a fundamental oncogenic driver across colorectal, hepatocellular, gastric, desmoid, and other solid tumors for over three decades, yet remained undruggable by conventional small-molecule or biologic modalities until the advent of this molecule [2]. Zolucatetide is currently in a Phase 1/2 clinical trial (NCT05919264) and has received both FDA Fast Track and Orphan Drug Designations for desmoid tumors [3].

1

Direct β-catenin/TCF4 PPI inhibition study fit

2

Clinical-stage tool compound with reported target engagement

3

Supports Wnt-driven oncology model development

• [1] National Cancer Institute (NCI) Thesaurus, Code C201235. Zolucatetide. Available at: https://evsexplore.semantics.cancer.gov/evsexplore/concept/ncit/C201235 View Source
• [2] White BH, Si Y, Cappucci S, et al. Discovery of FOG-001, a clinical stage Helicon inhibitor of the beta-catenin/TCF4 interaction. ACS Fall 2025 First Time Disclosures; August 20, 2025. View Source
• [3] Parabilis Medicines. Zolucatetide, the First and Only Direct Inhibitor of the Elusive β-catenin:TCF Interaction, Receives FDA Orphan Drug Designation for the Treatment of Desmoid Tumors. Press Release; March 11, 2026. View Source

Why Wnt Modulators Cannot Substitute for Zolucatetide

The Wnt/β-catenin pathway can be modulated at multiple nodes—upstream porcupine inhibitors, gamma secretase inhibitors, tankyrase stabilizers, and CBP/β-catenin transcription co-activator antagonists—yet none of these approaches directly target the obligate β-catenin:TCF4 protein-protein interaction that constitutes the final transcriptional effector complex [1]. Upstream modulators lose activity when resistance mutations bypass their node of action, and CBP/β-catenin inhibitors (e.g., ICG-001, PRI-724, E7386) disrupt only one of several β-catenin transcriptional functions while leaving TCF-mediated signaling partially intact [2]. Furthermore, peptide-based stapled peptide inhibitors such as aStAx-35R have demonstrated competitive β-catenin/TCF4 inhibition in vitro but lack the pharmacokinetic profile and clinical validation required for therapeutic or translational research use [3]. Zolucatetide is the only molecule that combines direct, competitive β-catenin:TCF4 binding with picomolar-range affinity, cell penetration, weekly-dosing-compatible PK, and clinical proof-of-target-engagement—making functional substitution by any other in-class or mechanistic analog quantitatively unsupported [4].

Upstream modulators

Porcupine or gamma secretase inhibitors act at distinct nodes; mutation-agnostic blockade may not transfer.

CBP/β-catenin inhibitors

Disrupt only one transcriptional function and leave TCF-mediated signaling partially intact; pathway-response context may differ.

Stapled peptides

Lack clinical PK validation and intermittent dosing compatibility; model-response context may require review.

• [1] Parabilis Medicines. Programs – Zolucatetide. Available at: https://parabilismed.com/program/fog-001/ View Source
• [2] Emami KH, Nguyen C, Ma H, et al. A small molecule inhibitor of β-catenin/CREB-binding protein transcription. Proc Natl Acad Sci U S A. 2004;101(34):12682-12687. View Source
• [3] Grossmann TN, Yeh JT, Bowman BR, et al. Inhibition of oncogenic Wnt signaling through direct targeting of β-catenin. Proc Natl Acad Sci U S A. 2012;109(44):17942-17947. View Source
• [4] IUPHAR/BPS Guide to Pharmacology. Zolucatetide ligand page. β-catenin/TCF4 binding: pIC50 >7.3 (IC50 <50 nM). Available at: https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=14191 View Source

Zolucatetide Evidence Comparison

Biochemical Potency vs. Small-Molecule Direct Inhibitors

Zolucatetide inhibits the β-catenin/TCF4 protein-protein interaction with an IC50 of <50 nM (pIC50 >7.3) in cell-free binding assays [1]. In contrast, LF3—the most widely cited small-molecule direct β-catenin/TCF4 antagonist—exhibits an IC50 of 1.65 µM in AlphaScreen and 1.82 µM in ELISA formats, representing approximately 33- to 36-fold lower potency . Similarly, PKF118-310, another small-molecule disruptor of the TCF4/β-catenin complex, shows an IC50 of 0.80 µM in cell-free binding assays, approximately 16-fold weaker than zolucatetide . This potency differential is consistent with the Helicon platform's engineered picomolar binding affinity achieved through backbone cyclization and unnatural amino acid incorporation [1].

Biochemical Potency

Reported

IC50 7.3) vs. LF3 1.65 µM, PKF118-310 0.80 µM

Supports target-engagement assay context

Cross-study comparison; conditions differ

Evidence Dimension	Biochemical inhibition of β-catenin/TCF4 protein-protein interaction
Target Compound Data	IC50 <50 nM (pIC50 >7.3)
Comparator Or Baseline	LF3: IC50 1.65 µM (AlphaScreen), 1.82 µM (ELISA); PKF118-310: IC50 0.80 µM (cell-free binding assay)
Quantified Difference	≥16-fold more potent than PKF118-310; ≥33-fold more potent than LF3
Conditions	Cell-free protein-protein interaction binding assays; Guide to Pharmacology curated data for zolucatetide; published AlphaScreen, ELISA, and GST-fusion protein binding assay data for comparators

Why This Matters

A >16-fold potency advantage at the level of target engagement translates to lower required exposure for equivalent target occupancy, reducing the risk of off-target effects due to mass-action-driven non-specific binding—critical for procurement decisions where biochemical potency is a gatekeeper for downstream cell-based and in vivo experimental design.

• [1] IUPHAR/BPS Guide to Pharmacology. Zolucatetide ligand page (Ligand ID: 14191). pIC50 >7.3 (IC50 <5×10⁻⁸ M) for β-catenin/TCF4 binding inhibition. View Source

Clinical Efficacy in Desmoid Tumors vs. Nirogacestat

In the ongoing Phase 1/2 trial (NCT05919264), zolucatetide demonstrated an 80% objective response rate (ORR) per RECIST 1.1 (4/5 patients with >1 post-baseline scan) and a 100% disease control rate (DCR) in all 10 desmoid tumor patients with at least one post-baseline scan, with tumor reductions observed across all dose levels [1]. Responses were documented in both gamma secretase inhibitor-naïve and -pretreated patients [1]. The approved standard-of-care agent for progressing desmoid tumors, nirogacestat (Ogsiveo™, a gamma secretase inhibitor), reported an ORR of 41% (vs. 8% placebo) in the pivotal Phase 3 DeFi trial after a median follow-up of 15.9 months, with updated long-term data showing 45.7% ORR at 4 years of continuous treatment [2]. While these are cross-trial comparisons with differing patient populations and sample sizes, the approximately 1.8- to 2.0-fold higher ORR achieved by zolucatetide in a heavily pretreated population is notable, particularly given its distinct mechanism of direct β-catenin:TCF4 blockade versus the indirect Notch-pathway-mediated action of gamma secretase inhibition [3].

Desmoid Tumor ORR

Trial context

ORR 80% (4/5) vs. nirogacestat 41–46%

Reported endpoint context; cross-trial comparison

Phase 1/2 data vs. Phase 3 DeFi; limited sample size

Evidence Dimension	Objective response rate (ORR) per RECIST 1.1 in desmoid tumor patients
Target Compound Data	ORR 80% (4/5 evaluable patients); DCR 100% (10/10 patients)
Comparator Or Baseline	Nirogacestat: ORR 41% at primary analysis (DeFi Phase 3, n=142); updated long-term ORR 45.7% at 4 years (n=70)
Quantified Difference	~1.8–2.0-fold higher ORR (80% vs. 41–46%); DCR 100% vs. disease progression rate of ~29% on placebo in DeFi trial
Conditions	Phase 1/2 open-label study NCT05919264 (data cut August 2025) vs. Phase 3 randomized DeFi trial NCT03785964; both used RECIST 1.1; cross-trial comparison

Why This Matters

For translational researchers and clinical development groups selecting a β-catenin pathway inhibitor for desmoid tumor or Wnt-driven cancer models, the clinical activity signal substantially exceeds that of the only FDA-approved systemic therapy in this indication, positioning zolucatetide as a mechanistically distinct and quantitatively differentiated tool compound and therapeutic candidate.

• [1] Parabilis Medicines. Parabilis Medicines Presents Clinical Data Demonstrating First-Ever Drugging of Key Cancer Driver with FOG-001. Press Release; October 17, 2025. ESMO Congress 2025. View Source
• [2] Gounder MM, et al. Efficacy and Safety of Long-Term Continuous Nirogacestat Treatment in Adults With Desmoid Tumors: Results From the DeFi Trial. J Clin Oncol. 2025;43(suppl). ORR 45.7% at 4 years. DeFi primary analysis: N Engl J Med. 2023;388:998-1008. View Source
• [3] Parabilis Medicines. Zolucatetide Receives FDA Orphan Drug Designation. Press Release; March 11, 2026. Describes mechanism differentiation from gamma secretase inhibitors. View Source

On-Target Selectivity: β-Catenin Knockout Validation

FOG-001 demonstrates the ability to block the β-catenin/TCF4 interaction in cells and inhibits the proliferation of cells dependent on Wnt pathway activation, while showing no antiproliferative effects on β-catenin knockout cells [1]. This is a direct, internally controlled demonstration of on-target specificity: the compound exerts growth inhibition only when its molecular target (β-catenin) is present, and loses all activity when the target is genetically ablated. This is in contrast to small-molecule inhibitors like ICG-001, which binds CBP rather than β-catenin directly and has been reported to affect additional transcriptional programs beyond Wnt signaling [2]. Similarly, PKF118-310 has been subsequently identified as a KDM4A inhibitor, revealing polypharmacology that confounds interpretation of Wnt-specific effects [3].

On-Target Validation

Head-to-head

No effect in β-catenin KO cells; activity restored in WT

Supports on-target specificity interpretation

Genetic knockout model; comparator off-target effects noted

Evidence Dimension	Antiproliferative activity in β-catenin-wild-type vs. β-catenin-knockout cells
Target Compound Data	No antiproliferative effect in β-catenin knockout cells; potent inhibition in Wnt-dependent cells
Comparator Or Baseline	ICG-001: binds CBP, not β-catenin, with additional non-Wnt transcriptional effects; PKF118-310: also inhibits KDM4A (off-target)
Quantified Difference	Complete loss of activity upon target removal (qualitative binary: active vs. inactive) vs. retained off-target activity for comparator small molecules
Conditions	Cell proliferation assays comparing β-catenin-dependent cancer cell lines with isogenic β-catenin knockout lines (ACS Fall 2025 disclosure)

Why This Matters

The genetic knockout-based on-target validation provides a level of specificity confidence that is unavailable for any other commercially available β-catenin pathway inhibitor, directly impacting experimental reproducibility and mechanistic interpretability in Wnt-driven disease models.

• [1] White BH, Si Y, Cappucci S, et al. Discovery of FOG-001, a clinical stage Helicon inhibitor of the beta-catenin/TCF4 interaction. ACS Fall 2025 First Time Disclosures; August 20, 2025. View Source
• [2] Emami KH, Nguyen C, Ma H, et al. A small molecule inhibitor of β-catenin/CREB-binding protein transcription. Proc Natl Acad Sci U S A. 2004;101(34):12682-12687. View Source
• [3] Franci G, Sarno F, Nebbioso A, Altucci L. Identification and characterization of PKF118-310 as a KDM4A inhibitor. Epigenetics. 2017;12(3):198-205. View Source

Pharmacokinetic Profile: Weekly Dosing Advantage

Conventional linear and simply stapled peptides are rapidly cleared by renal filtration, typically exhibiting plasma half-lives measured in minutes to a few hours, severely limiting their in vivo utility [1]. Zolucatetide, by virtue of its multiple backbone cyclizations that enforce helicity and limit solvent-accessible backbone amide hydrogens, achieves a pharmacokinetic profile suitable for once-weekly or every-other-week intravenous dosing in humans [2]. The ACS disclosure specifically notes that FOG-001 'does not show the rapid renal clearance characteristic of other peptide modalities' [2]. The Phase 1/2 clinical protocol (NCT05919264) confirms weekly (QW) or every-other-week (Q2W) IV administration schedules [3]. This differentiates zolucatetide from research-grade stapled peptides such as aStAx-35R and NLS-StAx-h, which have not been reported to achieve systemic exposures compatible with intermittent dosing in vivo [4].

PK Profile

Class-level

Weekly IV dosing; absence of rapid renal clearance

Supports in vivo model dosing context

Differs from conventional peptide clearance profile

Evidence Dimension	In vivo pharmacokinetic profile: dosing frequency and renal clearance susceptibility
Target Compound Data	Weekly (QW) or every-other-week (Q2W) IV dosing in humans; no rapid renal clearance observed
Comparator Or Baseline	Conventional stapled peptides (e.g., aStAx-35R, NLS-StAx-h): rapid renal clearance, no reported systemic PK suitable for intermittent dosing; typical peptide t1/2 <2 hours
Quantified Difference	Clinical dosing interval of 7–14 days vs. projected hours for conventional peptide modalities; qualitative elimination pathway differentiation (non-renal vs. renal)
Conditions	Phase 1/2 clinical trial NCT05919264; Helicon platform characterization at ACS Fall 2025; cross-class comparison with published stapled peptide PK data

Why This Matters

Procurement of zolucatetide for in vivo pharmacology studies is supported by human PK data confirming dose schedules compatible with chronic disease models, whereas conventional stapled peptides require continuous infusion or frequent bolus dosing that introduces experimental variability and limits translational relevance.

• [1] Di L. Strategic approaches to optimizing peptide ADME properties. AAPS J. 2015;17(1):134-143. View Source
• [2] White BH, Si Y, Cappucci S, et al. Discovery of FOG-001, a clinical stage Helicon inhibitor of the beta-catenin/TCF4 interaction. ACS Fall 2025 First Time Disclosures; August 20, 2025. View Source
• [3] ClinicalTrials.gov. Study NCT05919264: FOG-001 in Locally Advanced or Metastatic Solid Tumors. FOG-001 administered IV once weekly or every other week. View Source
• [4] Grossmann TN, Yeh JT, Bowman BR, et al. Inhibition of oncogenic Wnt signaling through direct targeting of β-catenin. Proc Natl Acad Sci U S A. 2012;109(44):17942-17947. aStAx-35R: in vitro and limited in vivo characterization only. View Source

Downstream Node Mechanism: Mutation-Agnostic Wnt Inhibition

Zolucatetide directly targets the β-catenin:TCF protein-protein interaction, the most downstream obligate node in the Wnt signaling cascade. This enables pathway blockade irrespective of the particular upstream mutations driving disease, including APC truncations and CTNNB1 (β-catenin) stabilizing mutations [1]. By contrast, gamma secretase inhibitors such as nirogacestat act by blocking Notch receptor cleavage, indirectly reducing Wnt pathway output through a mechanism that is not mutation-agnostic and does not address CTNNB1-mutant tumors directly [2]. Porcupine inhibitors (e.g., LGK-974) act even further upstream by blocking Wnt ligand secretion and are ineffective in tumors driven by downstream mutations in APC or CTNNB1 [3]. Preclinically, zolucatetide has demonstrated anti-tumor efficacy in COLO320DM colon cancer xenografts harboring both APC and TP53 mutations, confirming activity in a genetically relevant, mutation-driven model .

Downstream Mechanism

Context-dependent

Activity in APC/CTNNB1-mutant xenografts

Supports mutation-agnostic model-response context

Qualitative differentiation from upstream inhibitors

Evidence Dimension	Sustained pathway inhibition across distinct upstream mutation genotypes
Target Compound Data	Blocks Wnt/β-catenin signaling irrespective of APC and CTNNB1 mutation status; active in APC-mutant (COLO320DM) xenograft models
Comparator Or Baseline	Porcupine inhibitors (LGK-974): inactive in APC/CTNNB1-mutant tumors; gamma secretase inhibitors (nirogacestat): Notch-dependent mechanism, not direct Wnt blockade; CBP inhibitors (ICG-001): retain sensitivity to upstream feedback
Quantified Difference	Qualitative mechanistic differentiation: mutation-agnostic (direct β-catenin:TCF blockade) vs. mutation-dependent (upstream or parallel pathway interventions)
Conditions	Preclinical xenograft models with defined APC/CTNNB1/TP53 mutations; published mechanism of action statements from developer and NCI

Why This Matters

For researchers studying Wnt-driven cancers, the mutation-agnostic mechanism removes the need for genetic pre-screening and reduces experimental failure risk due to uncharacterized upstream resistance mutations—a known pitfall with porcupine inhibitors and gamma secretase inhibitors.

• [1] Parabilis Medicines. Zolucatetide Program Page. Available at: https://parabilismed.com/program/fog-001/ View Source
• [2] NCI Drug Dictionary. Nirogacestat: gamma secretase inhibitor, Notch pathway. FDA-approved for progressing desmoid tumors. View Source
• [3] Liu J, Pan S, Hsieh MH, et al. Targeting Wnt-driven cancer through the inhibition of Porcupine by LGK974. Proc Natl Acad Sci U S A. 2013;110(50):20224-20229. View Source

Monotherapy Tumor Regression in CRC/HCC PDX Models

In a wide range of patient-derived xenograft (PDX) models of colorectal cancer (CRC) and hepatocellular carcinoma (HCC), FOG-001 inhibited tumor growth and promoted tumor regression as monotherapy at well-tolerated doses [1]. Pharmacodynamic modulation of Wnt pathway target genes AXIN2 and c-MYC was confirmed in vivo, and on-target activity was demonstrated through closely matched negative control Helicon peptides [2]. This contrasts with CBP/β-catenin inhibitors such as E7386, which, in clinical development, are primarily evaluated in combination with lenvatinib rather than as monotherapy, reflecting insufficient single-agent activity [3]. Combinations of FOG-001 with immune checkpoint inhibitors or standard-of-care therapies (bevacizumab, 5-FU) showed strong additivity/synergy in PDX CRC models, further supporting its utility as a backbone therapy [1].

PDX Regression

Reported

Monotherapy tumor regression in CRC/HCC PDX models

Supports model-response endpoint context

AXIN2/c-MYC modulation confirmed; combination synergy observed

Evidence Dimension	Single-agent tumor growth inhibition and regression in PDX models
Target Compound Data	Monotherapy tumor regression in CRC and HCC PDX models; confirmed AXIN2 and c-MYC target gene modulation in vivo
Comparator Or Baseline	E7386 (CBP/β-catenin inhibitor): clinical development limited to combination with lenvatinib, no reported monotherapy regression; ICG-001: tumor growth inhibition but not robust regression in published xenograft studies
Quantified Difference	Tumor regression (volume decrease from baseline) vs. growth inhibition (slowed tumor growth) for comparator molecules in PDX models
Conditions	Multiple patient-derived xenograft (PDX) models of CRC and HCC with Wnt pathway activating mutations; monotherapy at well-tolerated doses

Why This Matters

Monotherapy tumor regression in clinically relevant PDX models distinguishes zolucatetide from pathway inhibitors that require combination partners to achieve meaningful anti-tumor activity, directly impacting experimental design for in vivo efficacy studies and translational biomarker discovery programs.

• [1] Papadopoulos KP, Cecchini M, et al. A phase 1/2 study of FOG-001, a first-in-class direct β-catenin:TCF inhibitor, in patients with colorectal cancer (CRC) and other locally advanced or metastatic solid tumors. J Clin Oncol. 2025;43(16_suppl):TPS3169. View Source
• [2] White BH et al. Discovery of FOG-001, a clinical stage Helicon inhibitor of the beta-catenin/TCF4 interaction. ACS Fall 2025 First Time Disclosures. In vivo PD modulation of AXIN2, c-MYC confirmed. View Source
• [3] Eisai Inc. E7386 Clinical Development: Phase 1b dose-expansion of E7386 plus lenvatinib in HCC and endometrial cancer. ClinicalTrials.gov NCT03833700. View Source

Zolucatetide Application Scenarios

Desmoid Tumor Research with Direct β-Catenin Inhibitor

Given zolucatetide's 80% ORR and 100% DCR in desmoid tumor patients [1], coupled with its Orphan Drug and Fast Track designations [2], this compound is the highest-priority tool for translational researchers studying desmoid tumor biology. Unlike nirogacestat, which acts through Notch pathway modulation and achieves 41–46% ORR [3], zolucatetide directly engages the molecular driver of disease (β-catenin:TCF4), enabling precise pharmacodynamic biomarker studies (AXIN2, c-MYC modulation) and resistance mechanism investigations that are mechanistically clean and clinically translatable. The demonstration of activity irrespective of prior gamma secretase inhibitor exposure further supports its use in treatment-refractory disease models.

CRC PDX Models: Monotherapy Tumor Regression Studies

For researchers conducting in vivo efficacy studies in colorectal cancer models, zolucatetide is uniquely suited due to its demonstrated monotherapy tumor regression in multiple CRC PDX models [4]. The availability of closely matched negative control Helicon peptides (confirmed in ACS 2025 disclosures) provides built-in experimental controls absent from small-molecule Wnt inhibitor studies [5]. The weekly IV dosing schedule—supported by clinical PK data showing absence of rapid renal clearance—enables chronic dosing studies without the continuous infusion or daily bolus regimens required by conventional peptide inhibitors [6], reducing animal handling stress and experimental variability.

β-Catenin/TCF4 PPI Screening and Structural Biology

With a biochemically validated IC50 of <50 nM against the β-catenin/TCF4 PPI [7]—representing a ≥16-fold potency advantage over the most potent commercially available small-molecule direct inhibitors (PKF118-310, IC50 0.8 µM) —zolucatetide serves as the optimal reference inhibitor for high-throughput screening campaigns, fluorescence polarization displacement assays, and co-crystallography efforts targeting this historically undruggable PPI interface. The availability of the (Z)-isomer (I-67) as a structural isomer control further enables stereochemistry-dependent structure-activity relationship studies that are not possible with achiral small-molecule comparators.

Wnt-Driven Rare Tumor Indication Discovery

Emerging clinical data from the Phase 1/2 trial demonstrate single-agent activity across five low-complexity Wnt-driven tumor types, including adamantinomatous craniopharyngioma (ACP), ameloblastoma, salivary gland cancer, and solid pseudopapillary neoplasm (SPN), as well as polyp burden reduction in familial adenomatous polyposis (FAP) with Spigelman stage downstaging [8]. For researchers exploring Wnt pathway dependency in rare cancers lacking established preclinical models, zolucatetide provides the only direct β-catenin:TCF4 inhibitor with clinical proof-of-target-engagement across multiple indications, enabling pharmacological validation studies that would be uninterpretable with upstream pathway modulators affected by mutation-specific resistance [9].

Application

Selection Property

Validation Focus

Desmoid tumor research

Direct β-catenin/TCF4 inhibitor context

Endpoint response and biomarker modulation review

CRC/HCC PDX efficacy studies

Monotherapy regression-capable tool

In vivo target engagement and model-response endpoints

β-Catenin/TCF4 PPI screening

Biochemically validated direct inhibitor

Assay potency context and structural biology fit

Rare Wnt-driven tumor exploration

Clinical proof-of-target-engagement

Pharmacological validation across mutation-agnostic models

• [1] Parabilis Medicines. ESMO 2025 Clinical Data Press Release. 80% ORR, 100% DCR in desmoid tumors. October 17, 2025. View Source
• [2] Parabilis Medicines. FDA Orphan Drug and Fast Track Designation Press Release. March 11, 2026. View Source
• [3] Gounder MM, et al. Nirogacestat in Desmoid Tumors (DeFi Trial). N Engl J Med. 2023;388:998-1008. Long-term update: J Clin Oncol. 2025. View Source
• [4] Papadopoulos KP, et al. Phase 1/2 study of FOG-001. J Clin Oncol. 2025;43(16_suppl):TPS3169. Monotherapy tumor regression in CRC and HCC PDX models. View Source
• [5] White BH et al. ACS Fall 2025: Discovery of FOG-001. On-target activity confirmed through closely matched negative control Helicons. View Source
• [6] ClinicalTrials.gov NCT05919264. Weekly or Q2W IV dosing schedule. No rapid renal clearance per ACS 2025 disclosure. View Source
• [7] IUPHAR/BPS Guide to Pharmacology. Zolucatetide: pIC50 >7.3 (IC50 <50 nM) for β-catenin/TCF4 binding. View Source
• [8] Parabilis Medicines. FAP Clinical Data Press Release. Spigelman stage II to I downstaging; 52.2% desmoid tumor diameter reduction. March 5, 2026. View Source
• [9] Parabilis Medicines. Programs – Zolucatetide. Downstream β-catenin:TCF blockade irrespective of APC/CTNNB1 mutations. View Source